Cas no 78578-55-9 ( )

• Product Name: &nbsp
• CAS No: 78578-55-9
• MF: C₉H₈N₄O₂S
• MW: 236.250419616699
• CID: 875551
• PubChem ID: 7039002
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-(3-NITROPHENYL)-2(3H)-THIAZOLONE HYDRAZONE
• AKOS010968320
• [4-(3-Nitro-phenyl)-thiazol-2-yl]-hydrazine
• 78578-55-9
•  

• MDL： MFCD00454704
• Inchi： 1S/C9H8N4O2S/c10-12-9-11-8(5-16-9)6-2-1-3-7(4-6)13(14)15/h1-5H,10H2,(H,11,12)
• InChI Key： LGDRZMUIHCSRSO-UHFFFAOYSA-N
• SMILES： S1C(NN)=NC(=C1)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 236.037
• Monoisotopic Mass: 236.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 125A^2
• XLogP3: 2